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Compound of Interest

Compound Name: Ro 25-1553

Cat. No.: B1257255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of Ro 25-1553, a potent and selective VIPR2 agonist. Adherence to these procedural

guidelines is critical to ensure personnel safety and maintain experimental integrity.

Personal Protective Equipment (PPE) and
Engineering Controls
Proper PPE is mandatory when handling Ro 25-1553 to prevent exposure through inhalation,

skin contact, or eye contact. The following equipment must be used:

Eye Protection: Chemical splash goggles are required.

Hand Protection: Wear appropriate chemical-resistant gloves.

Body Protection: A full laboratory suit or gown is necessary.

Respiratory Protection: In case of dust generation, a dust respirator is required. A self-

contained breathing apparatus should be used to avoid inhalation of the product in case of a

large spill.[1]

Foot Protection: Closed-toe shoes are mandatory; boots are recommended for spill

response.
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Engineering Controls: Work with Ro 25-1553 should be conducted in a well-ventilated area.

Use of a chemical fume hood or other ventilated enclosure is highly recommended to minimize

inhalation exposure.

Quantitative Data Summary
Property Value Reference

Molecular Formula C₁₅₇H₂₅₃N₄₇O₄₇ Inferred from structure

Mechanism of Action
Selective VPAC2 receptor

agonist
[1][2][3][4]

IC₅₀ (for ¹²⁵I-VIP displacement)
4.98 nM (rat forebrain

membranes)

Storage Temperature -20°C to -80°C

Solubility Soluble in water

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the standard operating procedure for the safe handling of Ro 25-1553
from receipt to preparation for experimental use.

3.1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is properly labeled.

Record the date of receipt and assigned lot number in the laboratory inventory.

Store the compound in a tightly sealed container in a designated, secure freezer at -20°C to

-80°C.

3.2. Preparation of Stock Solutions:

All weighing and initial dilutions of solid Ro 25-1553 must be performed within a chemical

fume hood to prevent inhalation of airborne particles.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1257255?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3483716/
https://www.spandidos-publications.com/10.3892/ijo.2014.2276/download
https://www.ipb.csic.es/pdf/pdfmario/22.pdf
https://www.mdpi.com/2227-9059/10/2/406
https://www.benchchem.com/product/b1257255?utm_src=pdf-body
https://www.benchchem.com/product/b1257255?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use a calibrated analytical balance to weigh the desired amount of the compound.

Slowly add the desired solvent (e.g., sterile, nuclease-free water or a buffer appropriate for

your experiment) to the solid to avoid splashing.

Gently vortex or sonicate the solution to ensure complete dissolution.

Label the stock solution container clearly with the compound name, concentration, solvent,

date of preparation, and your initials.

Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

3.3. Experimental Use:

When diluting stock solutions to working concentrations, perform the dilution in a chemical

fume hood or on a clean benchtop, depending on the scale and nature of the experiment.

Always wear the prescribed PPE during all experimental procedures involving Ro 25-1553.

After use, securely cap all containers containing Ro 25-1553 and return them to their

designated storage location.

Disposal Plan
All waste materials contaminated with Ro 25-1553 must be disposed of as hazardous chemical

waste in accordance with federal, state, and local environmental control regulations.

4.1. Waste Segregation:

Solid Waste: Contaminated items such as pipette tips, tubes, gloves, and bench paper

should be collected in a designated, clearly labeled hazardous waste container lined with a

chemically resistant bag.

Liquid Waste: Unused or waste solutions of Ro 25-1553 should be collected in a designated,

sealed, and clearly labeled hazardous liquid waste container. Do not mix with other

incompatible chemical waste streams.
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4.2. Waste Disposal Procedure:

Ensure all waste containers are securely sealed and properly labeled with the contents

("Hazardous Waste: Ro 25-1553") and the date.

Arrange for pickup and disposal by the institution's environmental health and safety (EHS)

department or a licensed hazardous waste disposal contractor.

Maintain a record of all disposed waste in the laboratory's chemical inventory or waste

disposal log.

Signaling Pathway and Experimental Workflow
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Ro 25-1553 Signaling Pathway
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Ro 25-1553 Laboratory Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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